Cas no 1360917-88-9 (2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester
• CAS No: 1360917-88-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 5189166
• Update Time: 2025-08-03

2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C9H8F3NO2/c1-5-3-6(9(10,11)12)7(13-4-5)8(14)15-2/h3-4H,1-2H3
• InChI Key： JSAOGLSZHPWDQQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(C)C=C1C(F)(F)F

Additional information on 2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester

2-Pyridinecarboxylic Acid, 5-Methyl-3-(Trifluoromethyl)-, Methyl Ester: A Comprehensive Overview

The compound 2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester (CAS No. 1360917-88-9) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound is characterized by its pyridine ring structure, which serves as the foundational framework for its various functional groups. The presence of a methyl ester group at the 2-position, a methyl substituent at the 5-position, and a trifluoromethyl group at the 3-position imparts unique chemical and physical properties to this molecule.

The pyridine ring is a six-membered aromatic ring containing one nitrogen atom. In this compound, the nitrogen is located at position 1 of the pyridine ring. The substitution pattern on the pyridine ring plays a crucial role in determining its reactivity and biological activity. The methyl ester group at position 2 introduces an electron-withdrawing effect due to the ester functionality, which can influence the electronic properties of the entire molecule. Similarly, the trifluoromethyl group at position 3 is highly electronegative and contributes to both steric and electronic effects. These substituents collectively make this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group is known to enhance lipophilicity and improve drug-like properties such as permeability and stability. This makes it an attractive candidate for drug discovery programs targeting specific therapeutic areas like oncology or infectious diseases.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The pyridine ring's aromaticity and conjugation make it suitable for use in π-conjugated systems, which are essential components in organic electronics. For example, derivatives of this compound have been investigated for their potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a synthetic perspective, this compound can be prepared via various routes depending on the desired substituents and scale of production. One common approach involves nucleophilic substitution reactions on appropriately substituted pyridines followed by esterification steps to introduce the methyl ester group. The introduction of trifluoromethyl groups typically requires specialized reagents such as trifluoroacetic anhydride or other fluorinating agents under controlled conditions.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 244 g/mol, and it exists as a crystalline solid under standard conditions. The presence of electron-withdrawing groups like the trifluoromethyl and methyl ester groups increases its solubility in polar solvents while reducing its solubility in non-polar solvents compared to unsubstituted pyridines.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Studies have shown that under certain conditions, this compound undergoes hydrolysis to release carboxylic acid derivatives. However, further research is needed to fully understand its persistence and bioaccumulation potential in natural environments.

In conclusion, 2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester (CAS No. 1360917-88-9) is a multifaceted molecule with significant potential across diverse fields such as pharmaceuticals and materials science. Its unique substitution pattern on the pyridine ring provides a platform for exploring novel chemical reactions and applications. As research continues to uncover new uses for this compound, it remains an important area of focus for chemists and material scientists alike.